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Compound of Interest

Compound Name: Endophenazine D

Cat. No.: B15564446 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Endophenazine D was not located in the

available resources. The following disposal procedures are based on best practices for

handling related phenazine compounds and general laboratory chemical waste. Researchers

must consult their institution's Environmental Health and Safety (EHS) department for specific

guidance and to ensure compliance with local, state, and federal regulations.

Endophenazine D, a member of the phenazine family of antibiotics, requires careful handling

and disposal to mitigate potential environmental and health risks.[1] While a dedicated Safety

Data Sheet (SDS) for this specific compound is not readily available, information from related

compounds such as Phenazine and Perphenazine, along with general chemical waste

guidelines, can inform safe disposal practices.

Hazard Profile and Handling Precautions
Based on data for related compounds, Endophenazine D should be handled as a potentially

hazardous substance. Phenazine is classified as harmful if swallowed and toxic to aquatic life.

Perphenazine is identified as fatal if inhaled, causing serious eye damage, and may cause an

allergic skin reaction.[2] Therefore, appropriate personal protective equipment (PPE), including

chemical safety goggles, gloves, and a lab coat, should be worn at all times.[3] All handling of

Endophenazine D should be performed in a well-ventilated area or a chemical fume hood.[3]

Quantitative Data Summary for Related Compounds
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The following table summarizes key data from the Safety Data Sheets of related phenazine

compounds to provide a comparative overview of their properties and hazards.

Property Phenazine Perphenazine

CAS Number 92-82-0 58-39-9

Molecular Formula C12H8N2 C21H26ClN3OS

Molecular Weight 180.21 g/mol 403.97 g/mol

Physical State Solid Solid

Melting Point 172 - 176 °C 94 - 100 °C

GHS Hazard Statements H302: Harmful if swallowed H302: Harmful if swallowed

H401: Toxic to aquatic life
H317: May cause an allergic

skin reaction

H318: Causes serious eye

damage

H330: Fatal if inhaled

H361: Suspected of damaging

fertility or the unborn child

Disposal Consideration

Dispose of contents/container

to an approved waste disposal

plant.

Dispose of contents/container

to an approved waste disposal

plant.

Step-by-Step Disposal Protocol for Endophenazine
D
The following protocol outlines the recommended steps for the proper disposal of

Endophenazine D waste.

1. Waste Segregation and Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15564446?utm_src=pdf-body
https://www.benchchem.com/product/b15564446?utm_src=pdf-body
https://www.benchchem.com/product/b15564446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect all solid Endophenazine D waste, including contaminated consumables

(e.g., weighing paper, pipette tips, gloves), in a designated, clearly labeled hazardous waste

container. The container should be kept closed when not in use.

Liquid Waste: Collect all liquid waste containing Endophenazine D in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps contaminated with Endophenazine D must be disposed of in a

designated sharps container for hazardous chemical waste.

2. Container Labeling:

All waste containers must be labeled with a hazardous waste tag as soon as waste is added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Endophenazine D"

The specific hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date

The responsible researcher's name and contact information

3. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area.

Ensure the storage area is secure, well-ventilated, and away from heat sources or

incompatible materials. Strong oxidizing agents are noted as incompatible with similar

compounds.

4. Disposal of Empty Containers:

Empty containers that held Endophenazine D must be triple-rinsed with a suitable solvent.
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The first rinseate must be collected and disposed of as hazardous liquid waste. For highly

toxic compounds, the first three rinses must be collected. Given the high toxicity of related

compounds, it is prudent to collect all three rinses.

After triple-rinsing, the container can be air-dried in a fume hood, the label defaced, and then

disposed of as non-hazardous solid waste, in accordance with institutional policy.

5. Arranging for Final Disposal:

Contact your institution's EHS department to schedule a pickup for the full hazardous waste

containers.

Do not dispose of any Endophenazine D waste down the drain or in the regular trash. This

is crucial to prevent environmental contamination, as related compounds are toxic to aquatic

life.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Endophenazine D.
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Caption: Workflow for the safe disposal of Endophenazine D waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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